Cas no 1204234-46-7 (6-[(trifluoromethyl)sulfanyl]nicotinonitrile)

• Product Name: 6-[(trifluoromethyl)sulfanyl]nicotinonitrile
• CAS No: 1204234-46-7
• MF: C₇H₃F₃N₂S
• MW: 204.172330141068
• CID: 1213506
• PubChem ID: 75406381
• Update Time: 2025-04-20

6-[(trifluoromethyl)sulfanyl]nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(trifluoromethyl)sulfanyl]nicotinonitrile
• 6-(Trifluoromethylthio) nicotinonitrile
• AKOS017344440
• 6-(Trifluoromethylthio)nicotinonitrile
• 6-[(trifluoromethyl)sulfanyl]pyridine-3-carbonitrile
• 1204234-46-7

• Inchi： 1S/C7H3F3N2S/c8-7(9,10)13-6-2-1-5(3-11)4-12-6/h1-2,4H
• InChI Key： OLOBGFXLFZZVGW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 203.99690376g/mol
• Monoisotopic Mass: 203.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62Ų